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Compound of Interest

Compound Name: Calcium citrate maleate

Cat. No.: B13769752

This technical guide provides an in-depth overview of Calcium Citrate Malate (CCM), a highly
bioavailable calcium supplement. It covers its chemical properties, synthesis, analytical
methods, and the factors contributing to its enhanced absorption.

Chemical and Physical Data

Calcium Citrate Malate is a complex salt with a variable composition, consisting of calcium,
citrate, and malate.[1][2] It is a white, water-soluble powder.[1][3] Its variable nature means that
different molecular formulas and weights are reported, reflecting different molar ratios of the

components.
Identifier Value Source
CAS Number 142606-53-9 [11[31[4]
EC Number 604-299-4 [1114]
PubChem CID 86746885, 156596391 [1][5]
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Chemical Formula Molecular Weight ( g/mol ) Source

Caes(CeHs507)2(CaH405)s -

1123.1 [3]
6H20
Ci16H14Ca4019 670.58296 [4]
C24H34Ca603s 1123.0 [5][6]

Synthesis of Calcium Citrate Malate

The synthesis of Calcium Citrate Malate generally involves the reaction of a calcium source
with citric acid and malic acid in an aqueous solution. The resulting complex is then dried.

A common method for preparing Calcium Citrate Malate is as follows:

» Reactant Preparation: An aqueous solution of citric acid and malic acid is prepared in the
desired molar ratio.

e Reaction: A calcium source, such as calcium carbonate, calcium hydroxide, or calcium oxide,
is slowly added to the acid solution while stirring.[7][8][9] If calcium carbonate is used, the
reaction proceeds with the evolution of carbon dioxide until the acids are neutralized.[7]

o Temperature Control: The reaction temperature is typically maintained between 20°C and
80°C.[7][81[9]

e Drying: The resulting mixture, which may be a solution or a slurry, is then dried to obtain the
solid Calcium Citrate Malate. Drying methods can include spray drying, freeze-drying, or
oven drying at temperatures below 100°C.[9]

o Grinding: The final solid may be ground to achieve a desired particle size.[9]

A study by Reyes et al. (2021) described the synthesis using calcium hydroxide derived from
duck eggshells, with reaction temperatures of 25°C and 80°C and varying concentrations of
citric and malic acid to optimize the yield.[8][10]
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General Synthesis Workflow for Calcium Citrate Malate
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Synthesis of Calcium Citrate Malate.

Experimental Protocols for Quality Analysis

A comprehensive analysis of Calcium Citrate Malate is crucial to ensure its quality and
compliance with specifications. The United States Pharmacopeia (USP) provides detailed

analytical procedures.[11]

This protocol determines the percentage of calcium in the sample.
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o Sample Preparation: Accurately weigh about 350 mg of Calcium Citrate Malate.

o Dissolution: Dissolve the sample in a mixture of 10 mL of water and 3 mL of 3 N hydrochloric
acid.

« Titration Setup: Add 90 mL of water and a magnetic stirring bar. While stirring, add 30 mL of
0.05 M edetate disodium (EDTA) titrant, followed by 25 mL of 1 N sodium hydroxide.

» Endpoint Detection: Add approximately 150 mg of hydroxy naphthol blue indicator.

e Titration: Continue the titration with 0.05 M EDTA until a blue endpoint is reached.

o Blank Determination: Perform a blank titration to account for any interference.

» Calculation: The percentage of calcium is calculated based on the volume of titrant
consumed.[11]

High-Performance Liquid Chromatography (HPLC) is often used to determine the content of
citrate and malate.

o Standard Solution Preparation: Prepare a standard solution containing known concentrations
of citric acid and malic acid.

o Sample Solution Preparation: Dissolve a known quantity of Calcium Citrate Malate in an
appropriate solvent, which may involve acidification to ensure complete dissolution.

o Chromatographic System: An HPLC system equipped with a suitable column (e.g., a C18
column) and a UV detector is used. The mobile phase is typically an aqueous buffer.

e Analysis: Inject equal volumes of the standard and sample solutions into the chromatograph.

» Quantification: The amounts of citrate and malate in the sample are determined by
comparing the peak areas from the sample chromatogram to those from the standard
chromatogram.[12]

« Infrared Spectroscopy (IR): The IR spectrum of the sample is compared to a reference
spectrum of Calcium Citrate Malate to confirm its identity.[12]
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« X-ray Diffraction (XRD): XRD can be used to identify the crystalline structure of the
compound.[8][12]
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Quality Analysis Workflow for Calcium Citrate Malate
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Factors Enhancing Calcium Citrate Malate Bioavailability
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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